Cas no 5419-77-2 (1-Naphthol-5-sulfonic Acid Sodium Salt)

• Product Name: 1-Naphthol-5-sulfonic Acid Sodium Salt
• CAS No: 5419-77-2
• MF: C₁₀H₇NaO₄S
• MW: 246.214952707291
• CID: 45843
• PubChem ID: 23664362
• Update Time: 2025-06-10

1-Naphthol-5-sulfonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium 5-hydroxynaphthalene-1-sulphonate
• 1-NAPHTHOL-5-SULFONIC ACID SODIUM SALT
• L Acid Sodium Salt
• L-Acid sodium salt
• SodiuM 1-Naphthol-5-sulfonate
• Sodium 5-hydroxy-1-naphthalenesulfonate
• 1-Naphthalenesulfonicacid, 5-hydroxy-, monosodium salt (8CI,9CI)
• 1-Naphthol-5-sodium sulfonate
• Sodium 5-hydroxynaphthalenesulfonate
• 1-Naphthol-5-sulfonicacid sodium salt
• Sodium5-hydroxy-1-naphthalenesulfonate
• AI3-09051
• sodium5-hydroxynaphthalene-1-sulfonate
• 1-Naphthalenesulfonic acid, 5-hydroxy-, sodium salt
• 1-Naphthalenesulfonic acid, 5-hydroxy-, monosodium salt
• AKOS015899977
• NS00080602
• 1-Naphthalenesulfonic acid, 5-hydroxy-, sodium salt (1:?)
• FT-0635696
• 1-Naphthol-5-Sulfonic Acid (Sodium Salt)
• sodium;5-hydroxynaphthalene-1-sulfonate
• sodium 5-hydroxynaphthalene-1-sulfonate
• 1-Naphthol-5-sulfonic acid, sodium salt
• W-105660
• AC-641
• 5-Hydroxy-1-naphthalenesulfonic Acid Sodium Salt
• 79873-34-0
• CS-0436314
• NSC 9834
• 5419-77-2
• EINECS 226-530-4
• DTXSID00202542
• SCHEMBL4078820
• Sodium 1-naphthol-5-sulfonate; Sodium 5-hydroxy-1-naphthalenesulfonate; Sodium 5-hydroxynaphthalenesulfonate;
• 1-Naphthol-5-sulfonic Acid Sodium Salt

• MDL： MFCD00021520
• Inchi： 1S/C10H8O4S.Na/c11-9-5-1-4-8-7(9)3-2-6-10(8)15(12,13)14;/h1-6,11H,(H,12,13,14);/q;+1/p-1
• InChI Key： HWQLBKMVMXBGRC-UHFFFAOYSA-M
• SMILES： S(C1C=CC=C2C(=CC=CC2=1)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 245.99600
• Monoisotopic Mass: 245.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 3
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Not determined
• PSA: 85.81000
• LogP: 2.53030
• Solubility: Not determined

1-Naphthol-5-sulfonic Acid Sodium Salt Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38

Additional information on 1-Naphthol-5-sulfonic Acid Sodium Salt

Recent Advances in the Application of 1-Naphthol-5-sulfonic Acid Sodium Salt (CAS: 5419-77-2) in Chemical Biology and Pharmaceutical Research

1-Naphthol-5-sulfonic Acid Sodium Salt (CAS: 5419-77-2) is a key intermediate in the synthesis of various dyes, pharmaceuticals, and biochemical reagents. Recent studies have highlighted its growing importance in chemical biology and pharmaceutical research, particularly in the development of novel therapeutic agents and diagnostic tools. This research brief aims to summarize the latest findings related to this compound, focusing on its applications, mechanisms of action, and potential future directions.

One of the most significant advancements in the use of 1-Naphthol-5-sulfonic Acid Sodium Salt is its role as a precursor in the synthesis of azo dyes, which are widely used in biological staining and histopathology. Recent research has demonstrated that derivatives of this compound exhibit enhanced binding affinity to specific cellular components, making them valuable tools for visualizing cellular structures and processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a new class of fluorescent probes based on 1-Naphthol-5-sulfonic Acid Sodium Salt, which showed superior performance in live-cell imaging applications.

In the pharmaceutical sector, 1-Naphthol-5-sulfonic Acid Sodium Salt has been investigated for its potential as a building block in the synthesis of anti-inflammatory and anticancer agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that sulfonated naphthol derivatives, including those derived from 5419-77-2, exhibit potent inhibitory effects on certain kinases involved in inflammatory pathways. These findings suggest that this compound could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

Another emerging application of 1-Naphthol-5-sulfonic Acid Sodium Salt is in the field of biosensors. Researchers have exploited the compound's unique electrochemical properties to develop sensitive and selective sensors for detecting biomarkers associated with various diseases. A 2023 paper in Analytical Chemistry described a novel biosensor platform utilizing 5419-77-2 as a redox mediator, which demonstrated exceptional performance in the detection of cancer biomarkers at clinically relevant concentrations.

Despite these promising developments, challenges remain in optimizing the synthesis and purification processes for 1-Naphthol-5-sulfonic Acid Sodium Salt to meet the stringent requirements of pharmaceutical applications. Recent efforts in green chemistry have focused on developing more sustainable production methods for this compound, with several studies reporting improved yields and reduced environmental impact through the use of alternative solvents and catalysts.

Looking ahead, the versatility of 1-Naphthol-5-sulfonic Acid Sodium Salt suggests that it will continue to play a significant role in chemical biology and pharmaceutical research. Future directions may include the exploration of its applications in drug delivery systems, the development of more sophisticated diagnostic tools, and the discovery of new biological activities. As research in this area progresses, it will be important to establish standardized protocols for the handling and characterization of this compound to ensure reproducibility across studies.

In conclusion, the latest research on 1-Naphthol-5-sulfonic Acid Sodium Salt (CAS: 5419-77-2) demonstrates its growing importance as a multifunctional compound in chemical biology and pharmaceutical applications. From its use in diagnostic tools to its potential as a therapeutic scaffold, this compound continues to offer new opportunities for scientific discovery and technological innovation. Researchers working with this material should stay abreast of the latest developments to fully exploit its potential in their respective fields.